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Compound of Interest |

Compound Name: 2-(2-Chloroethoxy)propane
CAS No.: 13830-12-1
Cat. No.: B1277445
- 7

CAS: 13830-12-1 | Formula: CsH11CIO | Structure: Isopropyl 2-chloroethyl ether[1]

Executive Technical Summary

2-(2-Chloroethoxy)propane is a bifunctional ether-alkyl chloride intermediate.[1] Its utility in
drug development lies in its ability to introduce the 2-isopropoxyethyl motif via nucleophilic
substitution.[1] However, its chemical architecture presents a dual-hazard profile:[1]

o Peroxidation: The isopropyl group adjacent to the ether oxygen possesses a tertiary
hydrogen, making it highly susceptible to radical auto-oxidation and peroxide formation
(Class B Peroxide Former).[1]

o Alkylation: As a primary alkyl chloride, it is a potent electrophile capable of alkylating
DNA/proteins, necessitating handling procedures aligned with potential genotoxins.[1]

Physicochemical & Hazard Profile
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Property Value | Description Critical Implication
) Volatile; vapor management is
Molecular Weight 122.59 g/mol N
critical.[1]
Moderate volatility; difficult to
Boiling Point ~129°C remove by rotary evaporation
without vacuum.[1]
] Flammable Ligquid (Category
Flash Point ~29°C (Est.)[1][2]
3). Ground all glassware.[1]
Immiscible with water; heavier
Density ~0.97 g/mL than some organic solvents
but lighter than water.[1]
- ] Compatible with standard
Solubility Organic solvents (DCM, THF) ) )
organic synthesis workflows.[1]
o ) Potential Mutagen. Use barrier
Reactivity Alkylating Agent ]
protection.[1]
- ) Explosion Hazard upon
Stability Peroxide Former

concentration or distillation.[1]

The Peroxide Management Protocol

The presence of the isopropyl ether linkage (-O-CH(CH3)2) creates a site with low bond

dissociation energy, facilitating radical abstraction and subsequent formation of

hydroperoxides.[1]

Mechanism of Hazard

Atmospheric oxygen reacts with the alpha-carbon (adjacent to oxygen) to form unstable

hydroperoxides.[1] These can concentrate during evaporation or distillation, leading to

detonation.[1]

Testing & Validation Workflow

Frequency: Test upon opening, and every 3 months thereafter. Method:
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e Quantofix® Peroxide Test Strips: Semi-quantitative (Range 0-100 ppm).

o Kl Starch Test (Traditional): Add 1 mL solvent to 1 mL 10% KI + dilute HCI.[1] Yellow/Brown =
Positive.[1]

Decision Logic:
e <10 ppm: Safe for general use.[1]

e 10 - 100 ppm: Must be treated to remove peroxides (Alumina column or Ferrous Sulfate
wash) before concentration.[1]

e > 100 ppm:DO NOT TOUCH. Contact EHS for remote disposal/detonation.[1]

Visualization: Peroxide Decision Tree

Container Opened / Quarterly Check

Perform Peroxide Test
(Quantofix / KI)

!

Result Analysis

Retest Moderate
10 - 100 ppm
Requires Mitigation Safe for Use CRITICAL HAZARD
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or Wash with FeSO4 Contact EHS for Disposal

Click to download full resolution via product page
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Figure 1: Decision logic for managing peroxide risks in isopropyl ether derivatives.
Storage Architecture
Proper storage is the primary defense against degradation and hazard escalation.[1]

o Atmosphere: Store under an inert blanket of Argon or Nitrogen.[1] Argon is preferred as it is
heavier than air and settles over the liquid surface, effectively excluding oxygen.

o Temperature: Refrigerate at 2—8°C. Cold storage slows the kinetics of auto-oxidation and
hydrolysis.[1]

o Container:
o Material: Amber borosilicate glass (protects from UV-initiated radical formation).[1]

o Seal: Teflon-lined screw caps.[1] Parafilm is insufficient for long-term storage of volatile

alkyl chlorides.[1]

o Septum Use: If used frequently, store in a Sure/Seal™ bottle to allow needle extraction

without exposing the bulk liquid to air.[1]

Handling & Synthesis Workflow

Scenario: Nucleophilic substitution reaction (e.g., alkylation of a phenol).

Personal Protective Equipment (PPE)[1]

o Respiratory: Work strictly within a certified Fume Hood.[1]
e Dermal:
o Standard: Double-gloving with Nitrile (0.11 mm) provides only splash protection.[1]

o Critical: For spill cleanup or prolonged handling, use Silver Shield® / 4H® (Laminate)
gloves.[1] Small chlorinated ethers permeate standard nitrile rapidly.[1]

e Ocular: Chemical splash goggles.[1]
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Experimental Protocol

 Inert Setup: Flame-dry glassware and cool under nitrogen flow.
» Reagent Transfer:

o Do not pour.[1][3] Use a glass syringe with a long needle to withdraw the liquid through a
septum.[1]

o Technique: "Positive Pressure" withdrawal to prevent air intake into the stock bottle.[1]
e Reaction:
o Add 2-(2-Chloroethoxy)propane dropwise to the nucleophile/base mixture.[1]

o Note on Kinetics: The reaction may be slower than simple alkyl bromides/iodides.[1]
Heating may be required, but never distill to dryness if unreacted ether remains.[1]

e Quenching:

o Quench reaction mixture with water/ammonium chloride before any concentration steps to
ensure any excess alkylating agent is diluted or hydrolyzed.[1]

Visualization: Synthesis Safety Workflow
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Figure 2: Safe handling workflow emphasizing peroxide testing and evaporation safety.

Emergency Response
Spills
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Do NOT wash with water immediately. The compound is immiscible and will spread.[1]

Evacuate: Clear the immediate area.

Absorb: Use a Universal Absorbent (vermiculite or polypropylene pads).[1]

Decontaminate: Once absorbed, wipe the surface with a dilute surfactant solution, then
water.[1]

Disposal: Seal absorbent in a hazardous waste bag labeled "Flammable/Toxic - Chlorinated
Organic."

EXxposure

o Skin: Wash with soap and water for 15 minutes.[1] The lipophilic nature requires soap to
remove it from skin pores.[1]

o Eyes: Rinse for 15 minutes.[1][3] Seek medical attention immediately (corneal damage risk).

[L1[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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